Cas no 1186518-98-8 (3-Bromo-5-(methylsulfonyl)benzoic Acid)

• Product Name: 3-Bromo-5-(methylsulfonyl)benzoic Acid
• CAS No: 1186518-98-8
• MF: C₈H₇BrO₄S
• MW: 279.107780694962
• MDL: MFCD24107191
• CID: 2084583
• PubChem ID: 54304616
• Update Time: 2025-05-25

3-Bromo-5-(methylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(methylsulfonyl)benzoic Acid
• 3-bromo-5-methylsulfonylbenzoic acid
• SGQDIUIVEWBSEB-UHFFFAOYSA-N
• 3-bromo-5-methanesulfonylbenzoic acid
• 3-Bromo-5-(methylsulfonyl)benzoicAcid
• SY030773
• DA-23988
• AKOS020006854
• CS-0441898
• MFCD24107191
• SCHEMBL1495747
• CS-11809
• 1186518-98-8
• AC1748
• EN300-216836
• 838-318-4
• LXB51898

• MDL： MFCD24107191
• Inchi： 1S/C8H7BrO4S/c1-14(12,13)7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
• InChI Key： SGQDIUIVEWBSEB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 277.92500
• Monoisotopic Mass: 277.92484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.4

Experimental Properties

• PSA: 79.82000
• LogP: 2.63160

Additional information on 3-Bromo-5-(methylsulfonyl)benzoic Acid

Introduction to 3-Bromo-5-(methylsulfonyl)benzoic Acid (CAS No: 1186518-98-8)

3-Bromo-5-(methylsulfonyl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1186518-98-8, belongs to the class of brominated aromatic sulfonates, which are known for their diverse reactivity and utility in synthetic chemistry. The presence of both a bromine substituent and a methylsulfonyl group on a benzoic acid backbone imparts distinct chemical characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The bromine atom at the 3-position of the benzene ring enhances the electrophilicity of the aromatic system, facilitating various coupling reactions such as Suzuki-Miyaura and Heck reactions. This property is particularly useful in cross-coupling strategies employed in drug discovery and material science. Concurrently, the methylsulfonyl group (–SO₂CH₃) at the 5-position introduces a strong electron-withdrawing effect, which can influence the electronic distribution across the aromatic ring. This modification is often employed to modulate the reactivity and biological activity of benzoic acid derivatives.

In recent years, 3-bromo-5-(methylsulfonyl)benzoic acid has been explored as a key building block in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive scaffolds found in pharmaceuticals, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The combination of halogenation and sulfonation provides a versatile platform for further functionalization, enabling chemists to tailor molecular properties such as solubility, metabolic stability, and target specificity.

One notable application of this compound lies in its role as an intermediate in the synthesis of small-molecule inhibitors targeting cancer-related kinases. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the 3-bromo-5-(methylsulfonyl)benzoic acid moiety into kinase inhibitors, researchers aim to enhance binding affinity and selectivity towards specific therapeutic targets. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against tyrosine kinases, which are overexpressed in many solid tumors.

The methylsulfonyl group, in particular, has been shown to contribute to the pharmacological profile of kinase inhibitors by improving solubility and interactions with biological targets. This group can form hydrogen bonds with polar residues in protein active sites, thereby stabilizing inhibitor-kinase complexes. Additionally, the electron-withdrawing nature of the sulfonate moiety can fine-tune the electronic properties of the molecule, influencing its binding mode and efficacy.

Another area where 3-bromo-5-(methylsulfonyl)benzoic acid finds utility is in the synthesis of fluorescent probes for biological imaging. The bromine atom allows for further functionalization via cross-coupling reactions, enabling the attachment of fluorophores or other reporter groups. Such probes are invaluable tools in cellular studies, allowing researchers to visualize dynamic processes such as protein-protein interactions or metabolic pathways. The benzoic acid core provides a rigid scaffold that enhances photostability, making these probes suitable for long-term imaging experiments.

The pharmaceutical industry has also explored this compound as a precursor for nonsteroidal anti-inflammatory drug (NSAID) analogs. NSAIDs are widely used for their pain-relieving and anti-inflammatory effects, but traditional agents like ibuprofen and naproxen can exhibit gastrointestinal side effects due to their COX-1 inhibitory activity. By modifying the benzoic acid scaffold with substituents like bromine and methylsulfonyl groups, researchers aim to develop NSAIDs with improved selectivity towards COX-2 enzymes while minimizing off-target effects.

In conclusion,3-bromo-5-(methylsulfonyl)benzoic acid (CAS No: 1186518-98-8) represents a versatile intermediate with broad applications in medicinal chemistry and chemical biology. Its unique structural features—comprising both a brominated aromatic ring and a methylsulfonyl group—make it an attractive candidate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, particularly in oncology and diagnostic imaging. As synthetic methodologies advance, expect further innovations leveraging its potential as a key building block in drug discovery pipelines.